N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H24FN3O/c18-15-7-3-4-8-16(15)21-11-9-20(10-12-21)13-17(22)19-14-5-1-2-6-14/h3-4,7-8,14H,1-2,5-6,9-13H2,(H,19,22)
• InChI Key: XFYXHLRQXUPYPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C17H24FN3O
• Molecular Weight: 305.4 g/mol

Description

N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is a chemical compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of a cyclopentyl group, a fluorophenyl group, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide typically involves the reaction of cyclopentylamine with 2-fluorophenylpiperazine in the presence of acetic anhydride. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated purification systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide
• N-cyclopentyl-2-{4-[(2-fluorophenyl)sulfonyl]-1-piperazinyl}acetamide

Uniqueness

N-cyclopentyl-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .